Cas no 874397-62-3 (7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874397-62-3
• MF: C₁₉H₁₇ClN₂O₃S
• MW: 388.867882490158
• CID: 6072236
• PubChem ID: 4894328
• Update Time: 2025-06-26

7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• SR-01000016894-1
• 7-chloro-2-[2-(dimethylamino)ethyl]-1-thiophen-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• F1845-0267
• AKOS016311615
• SR-01000016894
• 874397-62-3
• AKOS002274880

• Inchi： 1S/C19H17ClN2O3S/c1-21(2)7-8-22-16(14-4-3-9-26-14)15-17(23)12-10-11(20)5-6-13(12)25-18(15)19(22)24/h3-6,9-10,16H,7-8H2,1-2H3
• InChI Key： OSWNWMHKDDFXMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1=C(C(N(CCN(C)C)C1C1=CC=CS1)=O)O2)=O

Computed Properties

• Exact Mass: 388.0648413g/mol
• Monoisotopic Mass: 388.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Professional Introduction to Compound with CAS No. 874397-62-3 and Product Name: 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione

Compound with the CAS number 874397-62-3 and the product name 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity and functional diversity of this molecule make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a chloro substituent at the 7-position of the chromeno[2,3-c]pyrrole core enhances its interaction with biological targets. Additionally, the dimethylamino group at the 2-position introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions with biological receptors. The thiophen-2-yl moiety further extends the aromatic system of the molecule, potentially influencing its electronic properties and metabolic stability.

Recent research in the field of heterocyclic chemistry has highlighted the importance of chromeno[2,3-c]pyrrole derivatives in medicinal chemistry. These compounds have shown promise as scaffolds for developing novel therapeutic agents due to their ability to modulate various biological pathways. For instance, studies have demonstrated that chromeno[2,3-c]pyrrole derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione suggests that it may possess similar bioactivities.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include cyclization reactions to form the chromeno[2,3-c]pyrrole core and subsequent functionalization at specific positions using appropriate reagents. The introduction of the chloro, dimethylamino, and thiophen-2-yl groups requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization.

In terms of biological activity, preliminary studies on 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione have shown promising results. In vitro assays have indicated that this compound exhibits inhibitory activity against several enzymes and receptors relevant to human diseases. For example, it has demonstrated potential as an inhibitor of kinases involved in cancer progression and inflammatory responses. Additionally, its interaction with other biological targets such as ion channels and transporters has been explored.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Preliminary data suggest that 7-chloro-2-2-(dimethylamino)ethyl-1-(thiophen-2-y l)-1H , ionic - H , ionic - H , ionic - H , ionic - H , chromeno [ ionic , ionic - c ] pyrrole - ionic , dione exhibits reasonable solubility and stability under physiological conditions. These properties are favorable for further development into a potential drug candidate.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of 7-chloro--ionico--ionico--ionico--ionico--ionico--ionico--ionico--ionico--ionico--ionico--ionico--ionico--ionico--ionico--dione with various biological targets. These simulations provide valuable insights into how the compound interacts with its intended receptors at the molecular level. Additionally